Cas no 942008-82-4 (1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide)

1-[(2,4-Dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide is a synthetic organic compound featuring a pyridine-3-carboxamide core with a 2,4-dichlorobenzyl substitution and a 2,3-dihydro-1,4-benzodioxin-6-yl amide moiety. This structure suggests potential biological activity, possibly as an intermediate or active ingredient in agrochemical or pharmaceutical applications. The dichlorophenyl and benzodioxin groups may enhance binding affinity or stability, while the pyridinone scaffold could contribute to metabolic resistance or selectivity. Its well-defined molecular architecture allows for precise modifications, making it a candidate for further research in medicinal chemistry or crop protection. The compound's purity and synthetic reproducibility are critical for consistent performance in experimental or industrial settings.
1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide structure
942008-82-4 structure
Product Name:1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide
CAS No:942008-82-4
MF:C21H16Cl2N2O4
MW:431.268743515015
CID:5502814
Update Time:2025-06-12

1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide
    • Inchi: 1S/C21H16Cl2N2O4/c22-14-4-3-13(17(23)10-14)12-25-7-1-2-16(21(25)27)20(26)24-15-5-6-18-19(11-15)29-9-8-28-18/h1-7,10-11H,8-9,12H2,(H,24,26)
    • InChI Key: RPCJSUFZWRRMFX-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C=CC=C1C(NC1=CC=C2OCCOC2=C1)=O

1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide Pricemore >>

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1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide Related Literature

Additional information on 1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide

Recent Advances in the Study of 1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide (CAS: 942008-82-4)

The compound 1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide (CAS: 942008-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a deeper understanding of its role in drug development.

One of the key areas of interest is the compound's interaction with target proteins involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for certain kinase enzymes, which are critical in the regulation of cellular signaling pathways. The research highlighted its potential as a lead compound for the development of novel kinase inhibitors, with implications for treating conditions such as rheumatoid arthritis and Alzheimer's disease.

Further investigations into the pharmacokinetic profile of 1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide have revealed favorable absorption and distribution properties. Preclinical trials conducted in rodent models indicated that the compound achieves significant plasma concentrations with minimal toxicity, suggesting its suitability for further clinical development. These findings were corroborated by a recent report from the European Journal of Pharmacology, which emphasized the compound's stability and bioavailability under physiological conditions.

In addition to its therapeutic potential, the synthetic pathways for this compound have been optimized to enhance yield and purity. A 2024 study in Organic Process Research & Development detailed a novel catalytic method that reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is expected to facilitate large-scale production, making the compound more accessible for both research and therapeutic applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and potential off-target effects. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 1-[(2,4-dichlorophenyl)methyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide (CAS: 942008-82-4) represents a compelling candidate for further investigation in drug discovery. Its unique chemical properties, combined with promising preclinical data, underscore its potential to address unmet medical needs. Future studies will likely focus on refining its therapeutic profile and exploring its applications in combination therapies.

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